Cas no 2930828-31-0 (2-Iodo-5-methylbenZo[b]thiophene)

2-Iodo-5-methylbenzo[b]thiophene is a halogenated heterocyclic compound featuring a benzo[b]thiophene core substituted with an iodine atom at the 2-position and a methyl group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle for further functionalization. The methyl group enhances solubility and can influence regioselectivity in subsequent reactions. Its stability under standard conditions and well-defined reactivity profile make it a preferred choice for constructing complex heterocyclic frameworks in pharmaceuticals, agrochemicals, and materials science applications.

2-Iodo-5-methylbenZo[b]thiophene structure

2930828-31-0 structure

Product Name:2-Iodo-5-methylbenZo[b]thiophene

CAS No:2930828-31-0

MF:C₉H₇IS

MW:274.121353387833

CID:6796779

PubChem ID:149019190

Update Time:2025-05-28

2-Iodo-5-methylbenZo[b]thiophene Chemical and Physical Properties

Names and Identifiers

- 2-iodo-5-methylbenzo[b]thiophene
- MFCD34877794
- 2930828-31-0
- 2-Iodo-5-methylbenZo[b]thiophene
- Inchi： 1S/C9H7IS/c1-6-2-3-8-7(4-6)5-9(10)11-8/h2-5H,1H3
- InChI Key： QDDCRDIXJQULEZ-UHFFFAOYSA-N
- SMILES： IC1=CC2C=C(C)C=CC=2S1

Computed Properties

Exact Mass: 273.93132g/mol
Monoisotopic Mass: 273.93132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Density: 1.810±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 326.4±22.0 °C(Predicted)

2-Iodo-5-methylbenZo[b]thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB604639-250mg	2-Iodo-5-methylbenzo[b]thiophene; .	2930828-31-0	250mg	€355.80	2024-07-19
abcr	AB604639-1g	2-Iodo-5-methylbenzo[b]thiophene; .	2930828-31-0	1g	€659.60	2024-07-19
abcr	AB604639-5g	2-Iodo-5-methylbenzo[b]thiophene; .	2930828-31-0	5g	€2218.40	2024-07-19